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Compound of Interest

Compound Name: (3α,5β,6β,7α)-BAR501

Cat. No.: B605913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BAR501 is a potent and selective agonist for the G protein-coupled bile acid receptor 1

(GPBAR1), also known as TGR5.[1][2][3] It is a valuable tool for investigating the therapeutic

potential of GPBAR1 activation in various physiological and pathological processes. This

document provides detailed protocols for the dissolution of BAR501 for use in in vitro cell

culture experiments, along with a summary of its solubility in various solvents and its

established mechanism of action.

Chemical Properties of BAR501
Property Value Reference

Chemical Name
(3α,5β,6β,7β)-6-ethyl-cholane-

3,7,24-triol
[4]

CAS Number 1632118-69-4 [1][4]

Molecular Formula C₂₆H₄₆O₃ [1][2][4]

Molecular Weight 406.6 g/mol [4]
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BAR501 is a crystalline solid that is soluble in various organic solvents.[4] The solubility of

BAR501 in commonly used solvents is summarized in the table below. It is important to note

that BAR501 is practically insoluble in water.[3]

Solvent Solubility Reference

Dimethylformamide (DMF) 20 mg/mL [4][5]

Dimethyl sulfoxide (DMSO) ≥ 50 mg/mL (122.96 mM) [1][2]

Ethanol 2 mg/mL [4][5]

Ethanol:PBS (pH 7.2) (1:2) 0.5 mg/mL [4][5]

Note: For DMSO, it is recommended to use a fresh, anhydrous grade, as hygroscopic DMSO

can negatively impact the solubility of the product.[3] If precipitation is observed in any solvent,

gentle warming and/or sonication can be used to aid dissolution.[2]

Experimental Protocols
This section provides a detailed protocol for the preparation of BAR501 stock and working

solutions for cell culture applications. The recommended solvent for preparing the initial stock

solution is high-quality, anhydrous DMSO.

Protocol 1: Preparation of a 10 mM BAR501 Stock
Solution in DMSO
Materials:

BAR501 (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:
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Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination of your cell cultures.

Weighing BAR501: Accurately weigh the desired amount of BAR501 powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 4.066 mg of BAR501.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

BAR501 powder. For a 10 mM stock solution, if you weighed 4.066 mg, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the BAR501 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) can be applied if necessary to aid dissolution.

Sterilization: While not always necessary due to the nature of DMSO, if there are concerns

about sterility, the stock solution can be filtered through a 0.22 µm syringe filter compatible

with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C for long-term stability.[2] Stock solutions in DMSO are stable for up to 1 year at -20°C

and up to 2 years at -80°C.[2]

Protocol 2: Preparation of Working Solutions in Cell
Culture Medium
Materials:

10 mM BAR501 stock solution in DMSO

Pre-warmed, complete cell culture medium appropriate for your cell line

Procedure:

Thawing the Stock Solution: Thaw an aliquot of the 10 mM BAR501 stock solution at room

temperature.

Serial Dilution: Perform a serial dilution of the stock solution directly into the pre-warmed cell

culture medium to achieve the desired final concentration.
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Important: To avoid precipitation of BAR501, it is crucial to add the DMSO stock solution to

the culture medium and mix immediately and thoroughly. Do not add the aqueous medium

to the DMSO stock.

The final concentration of DMSO in the cell culture medium should be kept as low as

possible, typically below 0.5%, as higher concentrations can be toxic to cells.

Example Dilution for a 10 µM Final Concentration:

To prepare 1 mL of a 10 µM working solution, add 1 µL of the 10 mM stock solution to 999

µL of pre-warmed cell culture medium.

This results in a final DMSO concentration of 0.1%.

Vehicle Control: It is essential to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the BAR501-treated samples.

Immediate Use: Use the freshly prepared working solutions immediately for treating your

cells.

BAR501 Signaling Pathway and Experimental
Workflow
BAR501 acts as a selective agonist of GPBAR1.[4] Upon binding, it activates a downstream

signaling cascade, primarily through the production of cyclic AMP (cAMP).[6] This leads to the

activation of Protein Kinase A (PKA) and subsequent phosphorylation of downstream targets

such as Akt and endothelial nitric oxide synthase (eNOS).[4][6] In macrophages, GPBAR1

activation by BAR501 has been shown to promote a shift from the pro-inflammatory M1

phenotype to the anti-inflammatory M2 phenotype.[4][7]
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Caption: BAR501 signaling pathway.

The following diagram illustrates the general workflow for dissolving BAR501 and preparing it

for cell culture experiments.
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Caption: Workflow for BAR501 dissolution.

Conclusion
Proper dissolution and handling of BAR501 are critical for obtaining reliable and reproducible

results in cell culture experiments. By following these detailed protocols, researchers can

effectively prepare BAR501 solutions to investigate its biological effects and further elucidate

the role of GPBAR1 in health and disease. Always refer to the specific product datasheet for

the most up-to-date information on solubility and stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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